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Compound of Interest

Compound Name: Heptyl heptanoate

Cat. No.: B1293521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for heptyl
heptanoate (CAS No. 624-09-9). The following sections detail its physical and chemical

properties, toxicological data, recommended handling procedures, and experimental protocols

for safety assessment, presented in a format tailored for scientific and research applications.

Chemical and Physical Properties
Heptyl heptanoate is a fatty acid ester with the molecular formula C14H28O2.[1][2][3][4][5][6]

[7][8][9][10] It is also known as heptanoic acid, heptyl ester.[2][8] This compound is a colorless,

oily liquid with a grassy, green, and fruity odor.[6][11][12] It is insoluble in water but soluble in

alcohol and non-polar solvents.[2][8][11]
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Property Value Reference

Molecular Weight 228.37 g/mol [1][2][6][7][8][9]

Appearance Colorless, clear oily liquid [11]

Boiling Point
276.00 to 277.00 °C @ 760.00

mm Hg
[1][2][3][8][11]

Melting Point -33.0 °C [1][2][8][11]

Flash Point 120.00 °C (248.00 °F) [11]

Density 0.858 - 0.865 g/mL at 20-25 °C [2][8][12]

Refractive Index 1.4280 - 1.4320 @ 20.00 °C [2][8][11][12]

Water Solubility
0.3631 mg/L @ 25 °C

(estimated)
[11]

logP (o/w) 5.880 (estimated) [11]

Toxicological Information
The toxicological properties of heptyl heptanoate have not been exhaustively investigated.[13]

However, based on available data, it is classified as harmful if swallowed, causing skin

irritation, and causing serious eye irritation.[1] It may also cause respiratory irritation.[1][13] No

components of this product at levels greater than or equal to 0.1% are identified as probable,

possible or confirmed human carcinogens by IARC.[1][13]
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Endpoint Result Reference

Acute Oral Toxicity
Category 4 (Harmful if

swallowed)
[1]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[1]

Serious Eye Damage/Irritation
Category 2A (Causes serious

eye irritation)
[1]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
[1]

Carcinogenicity

Not classified as a carcinogen

by IARC, ACGIH, NTP, or

OSHA

[1]

Experimental Protocols for Safety Assessment
The safety assessment of chemical substances like heptyl heptanoate typically follows

standardized experimental protocols, such as those established by the Organisation for

Economic Co-operation and Development (OECD). These guidelines ensure data quality and

international acceptance.[1]

Acute Oral Toxicity - OECD Test Guideline 423 (Acute
Toxic Class Method)
This method is designed to assess the acute oral toxicity of a substance following a single oral

administration.[14]

Methodology:

Test Animals: Healthy, young adult rats of a single sex (typically females) are used.[2]

Animals are fasted overnight before administration of the test substance.[2][4]

Dose Administration: The test substance is administered orally by gavage in a stepwise

procedure using fixed doses.[14][15] The starting dose is selected based on available

information.
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Procedure: A group of three animals is treated at the selected dose level.[14] The outcome

(mortality or survival) determines the next step:

If mortality occurs, the next group is dosed at a lower fixed dose level.

If no mortality occurs, the next group is dosed at a higher fixed dose level.

Observation: Animals are observed for mortality, clinical signs of toxicity (changes in skin, fur,

eyes, and behavior), and body weight changes for at least 14 days.[14][15]

Necropsy: All animals are subjected to a gross necropsy at the end of the observation

period.[14]

Classification: The substance is classified based on the dose levels at which mortality is

observed.[15]

Skin Irritation - OECD Test Guideline 439 (In Vitro Skin
Irritation: Reconstructed Human Epidermis Test Method)
This in vitro method assesses the potential of a substance to cause skin irritation by measuring

its effect on the viability of a reconstructed human epidermis (RhE) model.[16]

Methodology:

Test System: A commercially available, validated RhE model is used, which consists of

human-derived epidermal keratinocytes cultured to form a multi-layered, differentiated

epidermis.[16]

Procedure:

A small amount of the test substance is applied topically to the surface of the RhE tissue.

The tissue is incubated for a defined period (e.g., 60 minutes).[17]

After exposure, the test substance is removed by rinsing.

Viability Assessment: The viability of the tissue is determined using a cell viability assay,

most commonly the MTT assay.[16] The reduction of MTT to a colored formazan by
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mitochondrial dehydrogenases in viable cells is quantified spectrophotometrically.

Classification: A substance is identified as an irritant if the mean tissue viability is reduced

below a defined threshold (e.g., ≤ 50%) relative to the negative control.[16]

Eye Irritation - OECD Test Guideline 405 (Acute Eye
Irritation/Corrosion)
This in vivo test evaluates the potential of a substance to cause eye irritation or corrosion when

applied to the eye of an animal.[7][18]

Methodology:

Test Animals: Healthy, adult albino rabbits are used.[7][18]

Procedure: A single dose of the test substance is instilled into the conjunctival sac of one eye

of the animal.[7][18] The other eye remains untreated and serves as a control.[7][18]

Observation: The eyes are examined for ocular reactions (corneal opacity, iritis, and

conjunctival redness and chemosis) at 1, 24, 48, and 72 hours after instillation.[7][12]

Observations may continue for up to 21 days to assess the reversibility of any effects.

Scoring: Ocular lesions are scored according to a standardized system (e.g., the Draize

scale).[12]

Classification: A substance is classified as an irritant or corrosive based on the severity and

reversibility of the observed ocular lesions.[12]

Safety and Handling Workflow
As no specific signaling pathways for heptyl heptanoate toxicity have been identified, the

following diagram illustrates a logical workflow for its safety assessment and handling based on

the available information.
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Heptyl Heptanoate - Safety Assessment and Handling Workflow
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Caption: Workflow for the safety assessment and handling of heptyl heptanoate.
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Handling and Storage
Precautions for Safe Handling:

Avoid contact with skin and eyes.[1][13]

Avoid formation of dust and aerosols.[1][13]

Provide appropriate exhaust ventilation at places where dust is formed.[1][13]

Wash hands thoroughly after handling.[1][17]

Conditions for Safe Storage:

Store in a cool place.[13]

Keep container tightly closed in a dry and well-ventilated place.[13][17]

Store under an inert gas.[13]

The substance is hygroscopic.[13]

Personal Protective Equipment (PPE)
Appropriate PPE should be worn to minimize exposure to heptyl heptanoate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.cir-safety.org/sites/default/files/115_draft_steary_suppl1.pdf
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.cir-safety.org/sites/default/files/115_draft_steary_suppl1.pdf
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.cir-safety.org/sites/default/files/115_draft_steary_suppl1.pdf
https://www.oecd.org/en/topics/sub-issues/testing-of-chemicals/test-guidelines.html
https://www.researchgate.net/publication/41164048_In_Vitro_Skin_Irritation_Testing_Improving_the_Sensitivity_of_the_EpiDerm_Skin_Irritation_Test_Protocol
https://www.cir-safety.org/sites/default/files/115_draft_steary_suppl1.pdf
https://www.cir-safety.org/sites/default/files/115_draft_steary_suppl1.pdf
https://www.researchgate.net/publication/41164048_In_Vitro_Skin_Irritation_Testing_Improving_the_Sensitivity_of_the_EpiDerm_Skin_Irritation_Test_Protocol
https://www.cir-safety.org/sites/default/files/115_draft_steary_suppl1.pdf
https://www.cir-safety.org/sites/default/files/115_draft_steary_suppl1.pdf
https://www.benchchem.com/product/b1293521?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293521?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Recommended Equipment Reference

Eye/Face Protection

Safety glasses with side-

shields conforming to EN166

or NIOSH approved safety

glasses. A face shield may

also be necessary.

[1][13]

Skin Protection

Handle with gloves that are

impervious to the chemical.

Dispose of contaminated

gloves after use. Wear

impervious clothing to protect

the body.

[1][13]

Respiratory Protection

Use a respirator with an

appropriate filter for organic

vapors if ventilation is

inadequate. For nuisance

exposures, a P95 (US) or P1

(EU) particle respirator may be

used. For higher-level

protection, use OV/AG/P99

(US) or ABEK-P2 (EU)

respirator cartridges.

[1][13]

First Aid Measures
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Exposure Route First Aid Procedure Reference

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[1][13]

Skin Contact
Wash off with soap and plenty

of water. Consult a physician.
[1][13]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[1][13]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[1][13]

Firefighting and Accidental Release Measures
Firefighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[13]

Special Hazards: Carbon oxides are produced during combustion.[1]

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[13]

Accidental Release:

Personal Precautions: Use personal protective equipment.[1][13] Avoid breathing vapors,

mist, or gas.[1][13] Ensure adequate ventilation.[1][13]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[1][13][17]
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Containment and Cleaning: Absorb with an inert material and dispose of as hazardous

waste. Keep in suitable, closed containers for disposal.[1][13]

Disposal Considerations
Dispose of this material and its container to a licensed professional waste disposal service.[13]

Do not allow it to enter the environment.

This technical guide is intended to provide comprehensive safety and handling information for

heptyl heptanoate for use by qualified individuals. It is essential to consult the most current

Safety Data Sheet (SDS) for this product before use and to handle it in accordance with good

industrial hygiene and safety practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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